Cas no 1261911-73-2 (3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid)

• Product Name: 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid
• CAS No: 1261911-73-2
• MF: C₁₆H₁₃FO₅
• MW: 304.269828557968
• MDL: MFCD18322169
• CID: 2762971
• PubChem ID: 53227999
• Update Time: 2025-10-28

3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40691532
• 3-(3-FLUORO-5-METHOXYCARBONYLPHENYL)-2-METHOXYBENZOIC ACID
• MFCD18322169
• 3'-Fluoro-2-methoxy-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid, 95%
• 1261911-73-2
• 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

• MDL： MFCD18322169
• Inchi： 1S/C16H13FO5/c1-21-14-12(4-3-5-13(14)15(18)19)9-6-10(16(20)22-2)8-11(17)7-9/h3-8H,1-2H3,(H,18,19)
• InChI Key： SNRLMHHXDWRQGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C=C(C=1)C1C=CC=C(C(=O)O)C=1OC

Computed Properties

• Exact Mass: 304.07470167Da
• Monoisotopic Mass: 304.07470167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic acid

3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic Acid: A Comprehensive Overview

The compound CAS No. 1261911-73-2, also known as 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic Acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Structural Analysis and Synthesis

The molecular structure of 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic Acid is characterized by a benzoic acid core with substituents at the 2 and 3 positions. The presence of a fluoro group at the 3 position and a methoxy group at the 5 position introduces unique electronic and steric effects, which are crucial for its reactivity and biological activity. The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Recent studies have explored more efficient synthetic pathways, leveraging catalytic asymmetric synthesis to enhance yield and purity.

Applications in Drug Discovery

3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic Acid has shown promise in the field of medicinal chemistry, particularly in the development of bioactive compounds. Its ability to modulate key cellular pathways makes it a valuable lead compound for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has demonstrated its potential as a selective inhibitor of certain kinases involved in tumor progression. Additionally, its structural versatility allows for further functionalization to optimize pharmacokinetic properties.

Material Science Applications

Beyond its role in pharmacology, this compound has found applications in material science due to its aromatic stability and functional group diversity. It serves as a precursor for the synthesis of advanced materials such as polymers, dyes, and sensors. Recent advancements have highlighted its use in developing organic semiconductors for flexible electronics. The incorporation of this compound into polymer frameworks has improved charge transport properties, making it a candidate for next-generation electronic devices.

Safety and Handling

While working with CAS No. 1261911-73-2, it is essential to adhere to standard laboratory safety protocols. Although not classified as a hazardous chemical under current regulations, proper handling is recommended to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety goggles when synthesizing or manipulating the compound.

Conclusion

In summary, 3-(3-Fluoro-5-methoxycarbonylphenyl)-2-methoxybenzoic Acid (CAS No. 1261911-73-2) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure enables it to serve as a valuable building block in drug discovery and material science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific innovation.